Cas no 1805396-35-3 (4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine
• CAS No: 1805396-35-3
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4860488
• Update Time: 2025-05-20

4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H6BrF3N2/c8-6-5(7(10)11)3(1-12)4(9)2-13-6/h2,7H,1,12H2
• InChI Key： VZELAWOOZDMTHV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine

Comprehensive Overview of 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine (CAS No. 1805396-35-3)

The compound 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine (CAS No. 1805396-35-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromine, fluorine, and difluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine is its role in medicinal chemistry. The compound's halogenated pyridine core is a common motif in many FDA-approved drugs, and its aminomethyl functionality allows for further derivatization. Recent studies have highlighted its utility in the design of targeted therapies, especially in oncology and infectious diseases. For instance, the difluoromethyl group is known to enhance metabolic stability, a critical factor in drug development.

In the context of agrochemical innovation, 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine has shown promise as a building block for crop protection agents. The incorporation of fluorine atoms into agrochemicals often improves their efficacy and environmental profile. This aligns with the current industry trend toward sustainable farming solutions, where researchers are actively seeking compounds with lower toxicity and higher specificity.

From a synthetic chemistry perspective, the compound's multifunctional pyridine scaffold offers versatility. Chemists can exploit the bromo and aminomethyl groups for cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, to create diverse libraries of derivatives. This adaptability is particularly valuable in high-throughput screening campaigns, where rapid access to structurally varied compounds is essential.

The demand for 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine is also driven by advancements in AI-driven drug discovery. With the rise of machine learning in predicting molecular properties, researchers are increasingly focusing on halogen-rich compounds like this one. Its computational drug-likeness scores and ADME (Absorption, Distribution, Metabolism, Excretion) profiles make it a compelling candidate for virtual screening pipelines.

Another area of interest is the compound's potential in PET (Positron Emission Tomography) imaging. The presence of fluorine-18 (a radioisotope) could allow for the development of novel diagnostic tracers. This application is gaining traction as the medical community seeks more precise biomarkers for early disease detection.

In summary, 4-(Aminomethyl)-2-bromo-3-(difluoromethyl)-5-fluoropyridine (CAS No. 1805396-35-3) represents a multifaceted tool for modern chemical research. Its applications span pharmaceuticals, agrochemicals, and diagnostics, reflecting the broader shift toward precision chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.